Cas no 1904046-68-9 (3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine)

• Product Name: 3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine
• CAS No: 1904046-68-9
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 6275496
• PubChem ID: 92066371
• Update Time: 2025-06-25

3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine
• (3-methoxy-1-methylpyrazol-4-yl)-(3-pyridin-3-yloxyazetidin-1-yl)methanone
• 1904046-68-9
• AKOS025331697
• F6360-9383
• (3-methoxy-1-methyl-1H-pyrazol-4-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone
• 3-{[1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]oxy}pyridine

• Inchi： 1S/C14H16N4O3/c1-17-9-12(13(16-17)20-2)14(19)18-7-11(8-18)21-10-4-3-5-15-6-10/h3-6,9,11H,7-8H2,1-2H3
• InChI Key： WFNSQPOPJIOENG-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1CN(C(C2C(=NN(C)C=2)OC)=O)C1

Computed Properties

• Exact Mass: 288.12224039g/mol
• Monoisotopic Mass: 288.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine

Introduction to 3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine, with the CAS number 1904046-68-9, has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, synthetic pathways, and its relevance in contemporary research.

The molecular structure of 3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine is characterized by a pyridine core linked to an azetidine ring, which is further functionalized with a 3-methoxy-1-methyl-1H-pyrazole moiety. This intricate arrangement of heterocyclic rings suggests potential interactions with biological targets, making it a promising candidate for drug discovery. The presence of the 3-methoxy and 1-methyl substituents in the pyrazole ring enhances its binding affinity and selectivity, which are crucial factors in the design of effective pharmaceuticals.

In recent years, there has been growing interest in the development of molecules that can modulate enzyme activity and cellular processes. The azetidine ring in 3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine is known to interact with various biological targets, including enzymes and receptors. This property has led to its investigation as a potential scaffold for the development of inhibitors targeting inflammatory pathways and metabolic disorders. For instance, studies have shown that analogs of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

The synthesis of 3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluations. The synthesis typically begins with the preparation of the pyrazole derivative followed by its coupling with an azetidine precursor. This stepwise approach allows for the introduction of various substituents at strategic positions within the molecule, enhancing its pharmacological potential.

One of the most compelling aspects of 3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine is its potential application in treating neurological disorders. Recent research has highlighted the role of pyridine derivatives in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The structural features of this compound suggest that it may interact with serotonin receptors, potentially leading to therapeutic effects in conditions such as depression and anxiety. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

Epidemiological studies have also indicated a correlation between certain pyridine derivatives and improved cognitive function. The presence of the 3-methoxy group in particular has been associated with enhanced binding affinity to serotonin receptors, which are involved in memory formation and learning. This observation has prompted further investigation into the cognitive-enhancing properties of 3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine, with preliminary studies showing promising results in animal models.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design in developing novel therapeutics. Computational modeling techniques have been employed to predict the binding interactions between 3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine and biological targets. These simulations have provided valuable insights into how modifications at specific positions within the molecule can enhance its potency and selectivity. Such computational approaches are integral to modern drug discovery pipelines, enabling researchers to design molecules with optimized pharmacokinetic profiles.

In conclusion, 3-{1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)azetidin-3-yloxy}pyridine, identified by its CAS number 1904046-68-9, represents a significant advancement in chemical biology due to its unique structural features and potential biological activities. Its synthesis involves sophisticated organic reactions that allow for precise functionalization, enhancing its pharmacological potential. The compound's ability to modulate enzyme activity and interact with neurotransmitter systems makes it a promising candidate for treating neurological disorders. As research continues to uncover new applications for this molecule, it is poised to play a crucial role in the development of next-generation pharmaceuticals.